Cas no 2227913-41-7 ((1R)-1-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol)

• Product Name: (1R)-1-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol
• CAS No: 2227913-41-7
• MF: C₁₀H₁₈N₂O
• MW: 182.262722492218
• CID: 5905955
• PubChem ID: 165702955
• Update Time: 2025-08-03

(1R)-1-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol
• 2227913-41-7
• (1R)-1-[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]ethan-1-ol
• EN300-1741558

• Inchi： 1S/C10H18N2O/c1-6(2)12-8(4)10(9(5)13)7(3)11-12/h6,9,13H,1-5H3/t9-/m1/s1
• InChI Key： SIMMYSCINQQJDZ-SECBINFHSA-N
• SMILES： O[C@H](C)C1C(C)=NN(C=1C)C(C)C

Computed Properties

• Exact Mass: 182.141913202g/mol
• Monoisotopic Mass: 182.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38Ų

Additional information on (1R)-1-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol

Chemical Profile of (1R)-1-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol (CAS No. 2227913-41-7)

The compound (1R)-1-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol, identified by its CAS number 2227913-41-7, represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its complex and highly functionalized structure, has garnered considerable attention due to its potential applications in therapeutic and biochemical research. The pyrazole core, a well-known pharmacophore, is integrated with various substituents that enhance its pharmacological properties, making it a promising candidate for further investigation.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in drug discovery processes. Pyrazole derivatives, in particular, have demonstrated remarkable versatility in medicinal chemistry due to their ability to modulate various biological pathways. The specific arrangement of substituents in (1R)-1-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol contributes to its unique chemical and biological profile. The presence of the (R)-configuration at the chiral center adds an additional layer of complexity, which is often crucial for achieving high selectivity and efficacy in drug development.

Current research in the field of heterocyclic chemistry has highlighted the importance of functionalized pyrazole derivatives in addressing various diseases. Studies have shown that modifications at the 3-position and 5-position of the pyrazole ring can significantly influence the compound's interactions with biological targets. The dimethyl and isopropyl groups in (1R)-1-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-ol are strategically positioned to enhance binding affinity and metabolic stability, which are critical factors in drug design.

The compound's structural features also make it an attractive scaffold for further derivatization. Researchers have been exploring ways to optimize its pharmacokinetic properties while maintaining or enhancing its therapeutic effects. The use of computational modeling and high-throughput screening techniques has accelerated the discovery process, allowing for rapid identification of potential lead compounds. (1R)-1-3,5-dimethyl-1-(propan-2-y l)-1H-pyrazol -4 -ylethan -1 -ol stands out as a compound with multiple areas of interest for medicinal chemists.

One of the most compelling aspects of this compound is its potential role in developing novel therapeutic agents. The pyrazole moiety is known to exhibit anti-inflammatory, antimicrobial, and anticancer properties. By incorporating additional functional groups, such as hydroxyl and alkoxy substituents, researchers can fine-tune the compound's activity against specific targets. The hydroxyl group in (1R)-1 -3 ,5 -dimethyl - 1 -(propan - 2 - yl) - 1 H - pyrazol - 4 - ylethan - 1 - ol provides a site for further chemical modification, enabling the synthesis of a diverse library of derivatives.

In recent years, there has been a surge in interest regarding chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The (R)-configuration at the chiral center in this compound underscores its potential as a chiral building block for enantiopure drugs. Chiral auxiliaries and catalysts have been employed to achieve high enantiomeric purity during synthesis, ensuring that the final product retains its desired biological activity.

Another area of focus has been on understanding the molecular interactions between this compound and its biological targets. Advanced spectroscopic techniques such as NMR spectroscopy and X-ray crystallography have provided valuable insights into how these molecules interact at the atomic level. These studies not only help in elucidating the mechanism of action but also guide future modifications to enhance potency and selectivity.

The synthesis of complex molecules like ( 1 R ) - 1 - 3 ,5 - dimethyl - 1 -( propan - 2 - yl ) - 1 H - pyrazol - 4 - ylethan - 1 - ol requires meticulous planning and expertise. Multi-step synthetic routes often involve protecting group strategies to prevent unwanted side reactions. Recent advancements in synthetic methodologies have made it possible to construct such molecules with greater efficiency and precision. Catalytic processes have also played a crucial role in simplifying synthetic pathways while maintaining high yields.

As research continues to evolve, so do the tools available for drug discovery. High-performance computing has enabled researchers to predict molecular properties and optimize structures before conducting expensive wet-lab experiments. This integration of computational chemistry with experimental techniques has significantly accelerated the development pipeline for new drugs.

In conclusion, ( 1 R ) - 1 - 3 ,5 - dimethyl - 1 -( propan - 2 yl ) - 1 H-pyrazol .4 . ylethan .l . ol (CAS No. 22279 l3 .41 .7) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups and stereochemistry makes it a valuable scaffold for further exploration in medicinal chemistry. With ongoing research aimed at optimizing its pharmacological properties, this compound holds great promise for addressing various diseases in the future.